N-butyl-N'-[1-(2,4-dichlorophenyl)ethyl]urea

• IUPAC Name: 1-butyl-3-[1-(2,4-dichlorophenyl)ethyl]urea
• InChI: InChI=1S/C13H18Cl2N2O/c1-3-4-7-16-13(18)17-9(2)11-6-5-10(14)8-12(11)15/h5-6,8-9H,3-4,7H2,1-2H3,(H2,16,17,18)
• InChI Key: BDGGMBIWNQOCAL-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)NC(C)C1=C(C=C(C=C1)Cl)Cl
• Molecular Formula: C13H18Cl2N2O
• Molecular Weight: 289.20 g/mol

Description

N-butyl-N'-[1-(2,4-dichlorophenyl)ethyl]urea, also known as butachlor, is a widely used herbicide that belongs to the family of chloroacetanilide herbicides. It is commonly used to control weeds in rice paddies and other crops.

Mechanism of Action

Butachlor works by inhibiting the synthesis of chlorophyll in plants, thereby disrupting the photosynthetic process. It also interferes with the normal growth and development of plants, leading to stunted growth and eventual death.
Biochemical and Physiological Effects:
Studies have shown that N-butyl-N'-[1-(2,4-dichlorophenyl)ethyl]urea can have adverse effects on non-target organisms such as fish, amphibians, and aquatic invertebrates. It can also leach into groundwater and contaminate drinking water sources. In humans, exposure to this compound has been linked to skin and eye irritation, respiratory problems, and liver damage.

Advantages and Limitations for Lab Experiments

Butachlor is a widely used herbicide that has been extensively studied for its herbicidal activity and its effects on the environment. It is relatively easy to synthesize and can be used in a wide range of lab experiments. However, its potential toxicity to non-target organisms and its negative impact on the environment should be taken into consideration when designing experiments.

Future Directions

There are several areas of research that could be explored in the future. These include the development of more environmentally friendly herbicides, the identification of new targets for herbicidal activity, and the use of N-butyl-N'-[1-(2,4-dichlorophenyl)ethyl]urea as a potential fungicide and insecticide. In addition, more studies are needed to understand the long-term effects of this compound exposure on human health and the environment.
Conclusion:
Butachlor is a widely used herbicide that has been extensively studied for its herbicidal activity and its effects on the environment. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. While it has proven to be an effective herbicide, its potential toxicity to non-target organisms and its negative impact on the environment should be taken into consideration when using it in lab experiments and in the field.

Scientific Research Applications

Butachlor has been extensively studied for its herbicidal activity and its effects on the environment. It has been shown to be effective in controlling a wide range of weeds in rice paddies and other crops. In addition to its herbicidal activity, N-butyl-N'-[1-(2,4-dichlorophenyl)ethyl]urea has also been studied for its potential use as a fungicide and insecticide.